Cas no 2289284-76-8 (2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate
• CAS No: 2289284-76-8
• MF: C₁₄H₂₀O₃S
• MW: 268.371803283691
• CID: 5924250
• PubChem ID: 165759118
• Update Time: 2025-06-08

2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2289284-76-8
• 2-cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate
• EN300-7039505
• 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H20O3S/c1-11-4-8-13(9-5-11)18(15,16)17-10-14(2,3)12-6-7-12/h4-5,8-9,12H,6-7,10H2,1-3H3
• InChI Key： SOPATJQWIBBODS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C1CC1

Computed Properties

• Exact Mass: 268.11331567g/mol
• Monoisotopic Mass: 268.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate (CAS No. 2289284-76-8)

2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate (CAS No. 2289284-76-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonate ester, characterized by its cyclopropyl and methylbenzene moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular framework combines steric hindrance from the 2-cyclopropyl-2-methylpropyl group with the reactivity of the 4-methylbenzene-1-sulfonate moiety, making it valuable for designing targeted molecules.

Recent trends in green chemistry and sustainable synthesis have spurred interest in compounds like 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate. Researchers are exploring its potential as a biocompatible catalyst or prodrug component, aligning with the demand for eco-friendly alternatives. The compound’s stability under mild conditions and compatibility with microwave-assisted reactions further enhance its appeal in modern laboratories.

From an analytical perspective, CAS No. 2289284-76-8 exhibits distinct spectral signatures in NMR and mass spectrometry, facilitating its identification in complex mixtures. Its lipophilicity, calculated using advanced QSAR models, suggests potential applications in drug delivery systems, particularly for compounds requiring controlled release. These attributes address frequent queries like "sulfonate esters in drug formulation" or "cyclopropyl derivatives in medicinal chemistry"—topics trending in scientific forums.

Industrial applications of 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate extend to polymer modification and material science. Its ability to act as a crosslinking agent has been investigated for enhancing thermoplastic durability, a hotspot given the global focus on high-performance materials. Additionally, its role in photoinitiator systems for UV-curable coatings aligns with the booming renewable energy sector’s needs.

Safety and handling protocols for this compound emphasize standard laboratory practices, avoiding risks associated with reactive groups. While not classified as hazardous, its thermal stability and solubility profiles (notably in aprotic solvents) are frequently documented, addressing common search terms like "safe handling of sulfonates". Regulatory databases list it as compliant with major REACH and FDA guidelines for research use.

In conclusion, 2-Cyclopropyl-2-methylpropyl 4-methylbenzene-1-sulfonate represents a compelling case study in structure-activity relationships. Its multifaceted applications—from pharmaceutical intermediates to advanced material synthesis—reflect the compound’s adaptability to evolving scientific demands. As research progresses, its integration into AI-driven molecular design platforms may further unlock innovative uses, solidifying its relevance in contemporary chemistry.